Cas no 874514-69-9 (4-[Amino(phenyl)methyl]benzoic acid)

• Product Name: 4-[Amino(phenyl)methyl]benzoic acid
• CAS No: 874514-69-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4743623
• Update Time: 2025-10-30

4-[Amino(phenyl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[Amino(phenyl)methyl]benzoic acid

• Inchi： 1S/C14H13NO2/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9,13H,15H2,(H,16,17)
• InChI Key： OWEYAOJOBHOEEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1C=CC(=CC=1)C(N)C1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-[Amino(phenyl)methyl]benzoic acid

Comprehensive Overview of 4-[Amino(phenyl)methyl]benzoic acid (CAS No. 874514-69-9): Properties, Applications, and Industry Insights

4-[Amino(phenyl)methyl]benzoic acid (CAS No. 874514-69-9) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This benzoic acid derivative contains both an amino group and a phenylmethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₄H₁₃NO₂, and precise chemical structure have sparked interest in drug discovery and material science applications.

Recent studies highlight the compound’s potential as a building block for small-molecule inhibitors, particularly in targeting enzymatic pathways. Researchers are exploring its role in designing anti-inflammatory agents and central nervous system (CNS) drugs, aligning with the growing demand for neurodegenerative disease treatments. The carboxylic acid functional group enables easy derivatization, while the amino-phenyl substitution enhances binding affinity in receptor interactions.

From a synthetic perspective, 4-[Amino(phenyl)methyl]benzoic acid is often prepared via reductive amination or Grignard reactions, with yields optimized through modern green chemistry techniques. Industry trends emphasize sustainable production, and this compound’s synthesis has been adapted to reduce solvent waste—a response to the eco-friendly chemistry movement frequently searched by professionals.

Analytical characterization of CAS No. 874514-69-9 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent pharmaceutical-grade standards, a critical concern for quality-conscious buyers. The compound’s stability under various pH conditions also makes it suitable for formulation development, another hot topic in preclinical research forums.

Market analysts note rising inquiries about custom synthesis services for this compound, driven by its niche applications. Startups and academic labs frequently search for bulk suppliers of high-purity intermediates like 4-[Amino(phenyl)methyl]benzoic acid, reflecting broader shifts toward fragment-based drug design. Its compatibility with parallel synthesis techniques further boosts its appeal in combinatorial chemistry.

Safety data sheets (SDS) for CAS No. 874514-69-9 recommend standard organic lab precautions, including ventilation and PPE. While not classified as hazardous, proper storage conditions (e.g., desiccated, at 2–8°C) are emphasized to maintain stability—a detail often queried by laboratory technicians and procurement specialists.

In conclusion, 4-[Amino(phenyl)methyl]benzoic acid exemplifies how targeted molecular scaffolds address contemporary challenges in medicinal chemistry. Its dual functional groups and adaptability position it as a key player in next-generation therapeutics, resonating with trends like personalized medicine and AI-driven molecular modeling—topics dominating scientific discourse and search engine queries alike.